2-(dimethylamino)-2-(3-methylphenyl)-N-{[3-(2-pyrimidinyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide

• IUPAC Name: 2-(dimethylamino)-2-(3-methylphenyl)-N-[(3-pyrimidin-2-yl-1,2,4-oxadiazol-5-yl)methyl]acetamide
• InChI: InChI=1S/C18H20N6O2/c1-12-6-4-7-13(10-12)15(24(2)3)18(25)21-11-14-22-17(23-26-14)16-19-8-5-9-20-16/h4-10,15H,11H2,1-3H3,(H,21,25)
• InChI Key: KGHBOYCHDWZSLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(C(=O)NCC2=NC(=NO2)C3=NC=CC=N3)N(C)C
• Molecular Formula: C18H20N6O2
• Molecular Weight: 352.4 g/mol

Description

Synthesis Analysis

The synthesis of related heterocyclic systems involves multi-step chemical processes, starting from acetoacetic esters to form intermediates like methyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate, which are then used to prepare various N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones among other derivatives (Selič, Grdadolnik, & Stanovnik, 1997).

Molecular Structure Analysis

X-ray crystallography and NMR spectroscopy are common techniques used to determine the molecular structure of such compounds. For example, the structure of N-(2-dimethylamino-4-oxo-7,8-diphenyl-4,6-dihydropyrrolo[1,2-a]pyrimidin-6-yl-idene)acetamide was proposed based on crystal structure analysis, highlighting the importance of these techniques in understanding the compound's geometry and electronic environment (Banfield, Fallon, & Gatehouse, 1987).

Chemical Reactions and Properties

The chemical behavior of such compounds includes their ability to undergo reactions like aminomethylation, acylation, or cyanoethylation, leading to various N-substituted derivatives. These reactions expand the compound's utility in synthesizing a wide range of biologically active molecules and polymers with potential applications in medicinal chemistry and material science (Gul et al., 2017).